Cas no 2268029-70-3 (1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride
• CAS No: 2268029-70-3
• MF: C₆H₁₀ClF₃N₂O
• MW: 218.604610919952
• CID: 4772071
• Update Time: 2025-06-14

1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(Trifluoroacetyl)pyrrolidin-3-amine HCl
• 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one hydrochloride
• 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethanone;hydrochloride
• 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride

• Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)5(12)11-2-1-4(10)3-11;/h4H,1-3,10H2;1H
• InChI Key： DGYKMTUZZKRYJQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C(N1CCC(C1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride

Comprehensive Overview of 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride (CAS No. 2268029-70-3)

In the rapidly evolving field of pharmaceutical and chemical research, 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride (CAS No. 2268029-70-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine backbone and trifluoroethyl moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly drawn to its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2268029-70-3 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its hydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this molecule, as it aligns with the search for novel small-molecule inhibitors and enzyme modulators.

One of the most frequently searched questions about 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride revolves around its synthetic routes and scalability. Industry professionals and academic researchers often seek optimized protocols to produce high-purity batches efficiently. The compound's stability under various pH conditions and its compatibility with common reagents are also hot topics, reflecting the demand for robust methodologies in process chemistry.

Another area of focus is the compound's potential role in addressing neurological disorders and metabolic diseases. Preliminary studies suggest that its aminopyrrolidine core may interact with G-protein-coupled receptors (GPCRs), a target class implicated in numerous therapeutic areas. This connection has spurred discussions in pharmacology forums and research publications, with many exploring its structure-activity relationships (SAR) to unlock new drug candidates.

From a market perspective, the demand for CAS 2268029-70-3 is driven by its utility in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Suppliers and contract research organizations (CROs) highlight its custom synthesis options to meet diverse project needs. Additionally, the rise of green chemistry initiatives has prompted investigations into eco-friendly synthesis pathways for this compound, aligning with global sustainability goals.

In summary, 1-(3-Aminopyrrolidin-1-yl)-2,2,2-trifluoroethan-1-one Hydrochloride represents a multifaceted tool for modern research. Its chemical properties, therapeutic potential, and industrial applicability make it a subject of ongoing exploration. As scientific advancements continue, this compound is poised to play a pivotal role in the next generation of innovative therapeutics and material sciences.